Cas no 2171164-14-8 (2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid
• CAS No: 2171164-14-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5848937
• PubChem ID: 165564114
• Update Time: 2025-10-28

2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid
• 2171164-14-8
• 2-{1-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclopropyl}acetic acid
• EN300-1522701

• Inchi： 1S/C26H30N2O5/c1-3-16(2)23(24(31)28-26(12-13-26)14-22(29)30)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,23H,3,12-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/t16-,23-/m0/s1
• InChI Key： ONQBYXSNQSPAKA-HJPURHCSSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid

Recent Advances in the Study of 2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid (CAS: 2171164-14-8)

The compound 2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid (CAS: 2171164-14-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have highlighted its potential in modulating protein-protein interactions and enhancing the stability of peptide drugs, making it a focal point for innovative drug development strategies.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural and functional properties of this compound, emphasizing its role in the synthesis of constrained peptides. The researchers utilized nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate its conformational dynamics, revealing that the cyclopropyl ring imparts significant rigidity to the peptide backbone. This rigidity is crucial for improving the pharmacokinetic properties of peptide-based drugs, such as oral bioavailability and metabolic stability.

In addition to its structural advantages, the Fmoc-protected amino acid derivative has been employed in solid-phase peptide synthesis (SPPS) to facilitate the production of complex peptide architectures. A recent preprint on bioRxiv detailed its application in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study demonstrated that incorporating this compound into peptide sequences enhanced binding affinity and selectivity, paving the way for novel GPCR-targeted therapeutics.

Another groundbreaking application of 2171164-14-8 was reported in a 2024 Nature Chemical Biology article, where it was used to develop a new class of proteolysis-targeting chimeras (PROTACs). The researchers leveraged the compound's ability to introduce cyclopropyl constraints into the linker region of PROTACs, resulting in improved degradation efficiency of target proteins. This advancement holds promise for addressing challenges in targeted protein degradation, particularly in oncology and neurodegenerative diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{1-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropyl}acetic acid. A recent review in Organic Process Research & Development highlighted the need for optimized synthetic routes to reduce production costs and improve yield. Future research directions may focus on green chemistry approaches and catalytic methods to address these limitations.

In conclusion, 2171164-14-8 represents a versatile and valuable building block in modern drug discovery. Its unique structural features and applications in peptide synthesis and protein degradation technologies underscore its potential to drive innovation in chemical biology and pharmaceutical sciences. Continued research into its synthetic accessibility and therapeutic applications will likely yield further breakthroughs in the coming years.